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Compound of Interest

Compound Name: Boc-Tyr(Bzl)-aldehyde

Cat. No.: B558043 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

and applications of N-α-(tert-Butoxycarbonyl)-O-benzyl-L-tyrosinal, commonly known as Boc-
Tyr(Bzl)-aldehyde. This key building block is instrumental in the synthesis of peptidomimetics

and other complex organic molecules, particularly in the development of enzyme inhibitors.

Commercial Availability
Boc-Tyr(Bzl)-aldehyde (CAS Number: 82689-15-4) is a specialized chemical available from a

select number of commercial suppliers. For researchers requiring this reagent, the following

table summarizes the key suppliers and available information. It is recommended to visit the

suppliers' websites for the most current data on purity, available quantities, and pricing.
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Supplier CAS Number Product Name Purity
Available
Quantities

--INVALID-LINK-- 82689-15-4

Boc-O-benzyl-L-

tyrosine

aldehyde

Information not

readily available

Inquire with

supplier

--INVALID-LINK-- 82689-15-4
Boc-Tyr(Bzl)-

aldehyde

Information not

readily available

Inquire with

supplier

ASTATECH (via -

-INVALID-LINK--)
82689-15-4

BOC-TYR(BZL)-

ALDEHYDE

Information not

readily available
250 mg

--INVALID-LINK-- 82689-15-4
BOC-TYR(BZL)-

ALDEHYDE

Information not

readily available

Inquire with

supplier

Synthetic Protocols
The following sections detail representative experimental protocols for the synthesis of Boc-
Tyr(Bzl)-aldehyde and its subsequent use in the synthesis of a peptide analogue via reductive

amination.

Synthesis of Boc-Tyr(Bzl)-aldehyde from Boc-Tyr(Bzl)-ol
via Dess-Martin Oxidation
This protocol describes the oxidation of the corresponding primary alcohol, Boc-Tyr(Bzl)-ol, to

the aldehyde using Dess-Martin periodinane (DMP). This method is favored for its mild reaction

conditions and high chemoselectivity.[1]

Materials:

Boc-Tyr(Bzl)-ol

Dess-Martin periodinane (DMP)

Dichloromethane (DCM), anhydrous

Sodium bicarbonate (NaHCO₃), saturated aqueous solution
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Sodium thiosulfate (Na₂S₂O₃), saturated aqueous solution

Magnesium sulfate (MgSO₄), anhydrous

Silica gel for column chromatography

Ethyl acetate and hexanes for chromatography

Procedure:

Dissolve Boc-Tyr(Bzl)-ol (1 equivalent) in anhydrous DCM in a round-bottom flask under an

inert atmosphere (e.g., nitrogen or argon).

Add Dess-Martin periodinane (1.5 equivalents) to the solution in one portion at room

temperature.

Stir the reaction mixture at room temperature and monitor the progress of the reaction by

thin-layer chromatography (TLC). The reaction is typically complete within 1-3 hours.

Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃

and a saturated aqueous solution of Na₂S₂O₃. Stir vigorously for 15-20 minutes until the solid

dissolves.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to obtain the crude product.

Purify the crude aldehyde by flash column chromatography on silica gel using a gradient of

ethyl acetate in hexanes to yield pure Boc-Tyr(Bzl)-aldehyde.

Below is a diagram illustrating the workflow for the synthesis of Boc-Tyr(Bzl)-aldehyde.
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Synthesis of Boc-Tyr(Bzl)-aldehyde Workflow
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Caption: Workflow for the synthesis of Boc-Tyr(Bzl)-aldehyde.
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Application in Peptide Analogue Synthesis: Reductive
Amination
Boc-Tyr(Bzl)-aldehyde can be used to introduce a modified tyrosine residue into a peptide

chain via reductive amination with the N-terminal amine of a peptide. This protocol provides a

general procedure for this transformation.

Materials:

Peptide with a free N-terminal amine

Boc-Tyr(Bzl)-aldehyde

Sodium cyanoborohydride (NaBH₃CN) or Sodium triacetoxyborohydride (NaBH(OAc)₃)

Methanol (MeOH) or Dichloromethane (DCM)

Acetic acid (to adjust pH)

Buffer solution (e.g., phosphate buffer)

Reverse-phase HPLC for purification

Procedure:

Dissolve the N-terminally deprotected peptide (1 equivalent) in a suitable solvent such as

methanol or a buffer solution.

Add Boc-Tyr(Bzl)-aldehyde (1.2 equivalents) to the peptide solution.

Adjust the pH of the reaction mixture to a slightly acidic range (pH 5-6) using acetic acid to

facilitate imine formation.

Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine

intermediate.

Add the reducing agent, sodium cyanoborohydride or sodium triacetoxyborohydride (1.5

equivalents), to the reaction mixture in portions.
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Continue to stir the reaction at room temperature for several hours or until the reaction is

complete, as monitored by LC-MS.

Quench the reaction by adding a small amount of water or an appropriate buffer.

Remove the solvent under reduced pressure.

Purify the resulting peptide analogue by reverse-phase HPLC.

The following diagram illustrates the general workflow for the reductive amination of a peptide

with Boc-Tyr(Bzl)-aldehyde.
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Reductive Amination Workflow
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Caption: Reductive amination of a peptide with Boc-Tyr(Bzl)-aldehyde.
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Application in Drug Discovery: Inhibition of Protein
Tyrosine Phosphatase 1B (PTP1B)
Peptide aldehydes are a class of compounds known to act as inhibitors of various enzymes,

including proteases and phosphatases. Protein Tyrosine Phosphatase 1B (PTP1B) is a key

negative regulator of the insulin and leptin signaling pathways.[2][3][4] Its overexpression is

linked to type 2 diabetes and obesity.[2][4] Therefore, inhibitors of PTP1B are promising

therapeutic targets. Peptide aldehydes derived from tyrosine analogues can be designed to

target the active site of PTP1B.

The following diagram illustrates the role of PTP1B in negatively regulating the insulin signaling

pathway and how a PTP1B inhibitor can restore signaling.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8630396/
https://www.mdpi.com/1422-0067/25/13/7033
https://pubmed.ncbi.nlm.nih.gov/23374726/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8630396/
https://pubmed.ncbi.nlm.nih.gov/23374726/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PTP1B in Insulin Signaling and Inhibition
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Caption: PTP1B's role in insulin signaling and its inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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